1-(2-Phenylbutyryl)-3-methylurea
Description
1-(2-Phenylbutyryl)-3-methylurea (CAS: 22462-18-6) is a urea derivative characterized by a phenylbutyryl group attached to a methyl-substituted urea moiety. Its molecular formula is C₁₂H₁₄N₂O₂, with a molecular weight of 218.25 g/mol . Urea derivatives are widely studied for their biological activities, particularly as enzyme inhibitors.
Properties
CAS No. |
22462-18-6 |
|---|---|
Molecular Formula |
C12H16N2O2 |
Molecular Weight |
220.27 g/mol |
IUPAC Name |
N-(methylcarbamoyl)-2-phenylbutanamide |
InChI |
InChI=1S/C12H16N2O2/c1-3-10(9-7-5-4-6-8-9)11(15)14-12(16)13-2/h4-8,10H,3H2,1-2H3,(H2,13,14,15,16) |
InChI Key |
VMUDWYGOISJHDH-UHFFFAOYSA-N |
SMILES |
CCC(C1=CC=CC=C1)C(=O)NC(=O)NC |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)NC(=O)NC |
Synonyms |
1-(2-phenylbutyryl)-3-methylurea 1-PBMU |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison of Urea Derivatives
Regulatory and Environmental Considerations
- Pesticide Metabolites: 1-(3,4-Dichlorophenyl)-3-methylurea is subject to EPA regulations, with tolerances set for cumulative residues in food crops . Its environmental prevalence is linked to organochlorine pesticide degradation .
- Analytical Standards :
Compounds like 1-(4-Isopropylphenyl)-3-methylurea are used as reference standards in food safety testing, reflecting their stability and detectability in analytical methods .
Toxicity and Handling
- Limited Data for Phenylbutyryl Derivative: Unlike the well-characterized dichlorophenyl analogs, 1-(2-Phenylbutyryl)-3-methylurea lacks comprehensive toxicological studies, necessitating caution in handling .
- Aminoethyl Variants: Derivatives like 1-(2-aminoethyl)-3-methylurea dihydrochloride (CAS: 1909310-13-9) introduce basic amino groups, requiring specific storage and handling protocols due to their hydrochloride salt form .
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